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Introduction
Prohydrojasmon (PDJ), a synthetic analog of the plant hormone jasmonic acid, has emerged

as a potent plant growth regulator for enhancing fruit quality in grapevines (Vitis vinifera L.). Its

application is primarily focused on improving fruit color, particularly in red and black grape

varieties, by stimulating the biosynthesis of anthocyanins. PDJ offers a cost-effective

alternative to other jasmonates like methyl jasmonate (MeJA) and can lead to significant

improvements in fruit aesthetics and marketability without negatively impacting key maturity

parameters such as berry weight and soluble solids when applied at optimal concentrations.

This document provides a comprehensive overview of the recommended application protocols,

quantitative effects of varying PDJ concentrations, and the underlying signaling pathways

involved in its mode of action.
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The following tables summarize the quantitative data from various studies on the application of

Prohydrojasmon to grapevines. These tables provide a clear comparison of the effects of

different PDJ concentrations on key fruit quality parameters.

Table 1: Effects of Prohydrojasmon (PDJ) on Table Grapes (Field Trial in Mexico)

Parameter
PDJ
Concentration

Control % Change Reference

Anthocyanin

Content

50 mg/L (96%

PDJ)
Untreated +8% [1]

Soluble Solids
50 mg/L (96%

PDJ)
Untreated +10% [1]

Acidity
50 mg/L (96%

PDJ)
Untreated -12% [1]

Sugar/Acid Ratio
50 mg/L (96%

PDJ)
Untreated +23% [1]

Single-Grain

Weight

50 mg/L (96%

PDJ)
Untreated +8% [1]

Coloring Period
50 mg/L (96%

PDJ)
Untreated 5-6 days earlier [1]

Table 2: General Application Recommendations for Prohydrojasmon on Grapes
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Application
Method

Recommended
Concentration/
Rate

Application
Timing

Notes Reference

Foliar Spray 50 ppm

20d, 30d after

flowering, and

20d before

harvest (3

applications)

Can be

combined with

0.5 ppm

brassinosteroid

for enhanced

effect.

[2]

Foliar Spray
1-2 L/ha (5%

PDJ solution)

1-2 applications

at the color

turning period.

- [3]

Foliar Spray
Dilution ratio of

1:200 - 1:1500

During the initial

coloring stage

(10% coloration),

repeat after 7-14

days.

Higher

concentration is

recommended

for the initial

application.

[4]

Experimental Protocols
This section provides detailed methodologies for the application of Prohydrojasmon to

grapevines in a research or field setting.

Protocol 1: Field Application of PDJ for Enhanced Color
in Table Grapes
Objective: To evaluate the effect of a single PDJ concentration on the color and quality of table

grapes under field conditions.

Materials:

Prohydrojasmon (PDJ), 96% purity

Surfactant/wetting agent (optional, but recommended for better leaf coverage)
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Backpack sprayer or tractor-mounted sprayer

Personal Protective Equipment (PPE)

Grapevine plot with a uniform cultivar (e.g., 'Christmas Rose')

Procedure:

Solution Preparation:

Calculate the required amount of PDJ to achieve a final concentration of 50 mg/L (50

ppm).

For a 100 L spray tank, dissolve 5 g of 96% PDJ in a small amount of water before adding

to the tank.

Fill the tank with water to the final volume of 100 L.

If using a surfactant, add it to the solution according to the manufacturer's instructions.

Application Timing:

Apply the PDJ solution at the onset of veraison (color turning period), when approximately

10-20% of the berries have started to change color.

Application Method:

Using a calibrated sprayer, apply the solution as a fine mist to the entire grapevine canopy,

ensuring thorough coverage of the fruit clusters and leaves.

Conduct the application in the early morning or late evening to avoid rapid evaporation

and potential phytotoxicity.

Data Collection:

Harvest fruit samples at commercial maturity.

Analyze the following parameters:
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Anthocyanin Content: Extract pigments from the berry skin and measure absorbance

using a spectrophotometer.

Total Soluble Solids (TSS): Measure using a refractometer.

Titratable Acidity (TA): Titrate grape juice with a standard base.

Berry Weight: Record the average weight of a representative sample of berries.

Color Index: Use a colorimeter to measure the color of the berry skin.

Protocol 2: In Vitro Grape Berry Culture for PDJ
Concentration Screening
Objective: To determine the optimal concentration of PDJ for a specific grapevine cultivar in a

controlled laboratory setting.

Materials:

Grape berries at the onset of veraison

Sterile culture medium (e.g., Murashige and Skoog medium with modifications)

Prohydrojasmon (PDJ) stock solution

Sterile petri dishes or culture vessels

Growth chamber with controlled light and temperature

Analytical equipment for measuring berry weight, TSS, and anthocyanins.

Procedure:

Berry Sterilization:

Surface sterilize the grape berries using a standard protocol (e.g., 70% ethanol for 30

seconds followed by a sodium hypochlorite solution and sterile water rinses).
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Culture Setup:

Prepare the culture medium with a range of PDJ concentrations (e.g., 0, 10, 50, 100, 200

µM).

Place individual sterile berries into the culture vessels containing the prepared medium.

Incubation:

Incubate the berries in a growth chamber under controlled conditions (e.g., 25°C, 16-hour

photoperiod).

Data Collection:

After a set incubation period (e.g., 7-14 days), collect the berries.

Measure berry weight, TSS, and anthocyanin content as described in Protocol 1.

Analysis:

Compare the results across the different PDJ concentrations to identify the optimal dose

for the desired outcome (e.g., maximum anthocyanin accumulation without a significant

decrease in berry weight).

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the jasmonate

signaling pathway in grapevines and a typical experimental workflow for evaluating PDJ

efficacy.
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Caption: Jasmonate signaling pathway in grapevines leading to enhanced fruit color.
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Caption: Experimental workflow for evaluating the efficacy of Prohydrojasmon on grapevines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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